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Cat. No.: B1272041

Audience: Researchers, scientists, and drug development professionals.

Abstract

2-Bromo-4-chloropyridine is a halogenated pyridine derivative that serves as a crucial
intermediate in the synthesis of a wide range of biologically active molecules. Its unique
substitution pattern allows for selective functionalization, making it an invaluable building block
in medicinal chemistry and agrochemical development. This document provides a
comprehensive overview of its chemical structure, physicochemical properties, synthesis
protocols, reactivity, and applications, with a focus on its role in the development of
pharmaceuticals and other functional materials.

Chemical Identity and Physicochemical Properties

2-Bromo-4-chloropyridine, with the CAS number 22918-01-0, is a key heterocyclic
intermediate.[1] Its molecular structure and properties are summarized below.

Chemical Identifiers
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Identifier Value
IUPAC Name 2-bromo-4-chloropyridine[2]
CAS Number 22918-01-0[3][4][5]

Molecular Formula

CsHsBrCIN[3]

Molecular Weight 192.44 g/mol [2][3]

InChl Key SURKZMFXICWLHU-UHFFFAOYSA-N[3]
SMILES C1=CN=C(C=C1CI)Br[2]

Synonyms 4-Chloro-2-bromopyridine, 2-bromo-4-pyridyl

chloride[3][5]

Physicochemical Data

Property Value

Appearance Colorless to light yellow liquid or solid[3][4][6]
Melting Point 12-17 °CJ[7][8]; <30 °CJ[3][9]

Boiling Point 98 °C[3]; 217.9 °C[5]; 84-86 °C[6]

Density 1.7 £ 0.1 g/cm3[3]; 1.736 g/cm?3[5]

Refractive Index

1.581[3][5]

Flash Point

>110 °C[3]; 85.6 °C[5]

Vapor Pressure

0.19 mmHg at 25°C[3]

XLogP3

2.5[2]13]

Purity

>95% to >99% (GC)[5][6]

Storage Conditions

Room temperature[3]; -20°C[1]; 0-8 °C[6]

Chemical Structure
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The structure of 2-Bromo-4-chloropyridine consists of a pyridine ring substituted with a
bromine atom at position 2 and a chlorine atom at position 4. This arrangement is critical to its
reactivity.

Caption: Chemical structure of 2-Bromo-4-chloropyridine.

Synthesis Protocols

2-Bromo-4-chloropyridine is commonly synthesized from 2-amino-4-chloropyridine via a
Sandmeyer-type reaction.

Synthesis from 4-chloro-2-pyridinamine

This protocol describes the diazotization of 4-chloro-2-pyridinamine followed by bromination.[4]
[10]

Materials:

4-chloro-2-pyridinamine (8.9 g, 69.2 mmol)
e 48% Hydrobromic acid (82 mL)

e Bromine (33.4 g, 209 mmol)

e Sodium nitrite (NaNO2) (10.65 g, 154 mmol)
e Deionized water

e 35% Sodium hydroxide (NaOH) solution

o Ethyl acetate

e Hexane

Procedure:

o To a suitable reaction vessel, add 48% hydrobromic acid (82 mL) and cool the solution to
0°C in an ice bath.
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o Slowly add 4-chloro-2-pyridinamine (8.9 g) to the cooled acid.

e Over a period of 10 minutes, add bromine (33.4 g) to the mixture.
e Cool the resulting mixture to -10°C.

e Prepare a solution of sodium nitrite (10.65 g) in water (20 mL).

e Add the sodium nitrite solution dropwise to the reaction mixture over 30 minutes, maintaining
the temperature at -10°C.

» Allow the mixture to warm to room temperature and stir overnight.

e Cool the mixture back down to 0°C.

o Carefully add 35% sodium hydroxide solution until the pH of the mixture is greater than 10.
o Extract the aqueous mixture with ethyl acetate.

o Combine the organic layers, dry them, filter, and concentrate in vacuo.

» Purify the crude product via column chromatography (eluent: 0-20% ethyl acetate in hexane)
to yield 2-bromo-4-chloropyridine.[4][10]

Expected Yield: Approximately 12.1 g (92%).[10]
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[Start: 4-ch|oro-2-pyridinamine)

Dissolve in 48% HBr at 0°C

Product: 2-Bromo-4-chloropyridine

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exp!oratpry

Check Availability & Pricing
Nucleophile (Nu~)

2 Bromo-4- chIoropyrldme

%re commNess common

SNA r Pathways

(Z-Nu-4-chloropyridine) (Z-Bromo-4-Nu-pyridin9

2-Bromo-4-chloropyridine
(Building Block)
|
Synthetic Transformations

Nucleophilic Substitution (SNA_T)

Gunctionalized Pyridine Derivatives]

Pharmaceuticals Agrochemicals

Suzuki Coupling Other Reactions

Material Science

(e.g., Anti-cancer, Antibacterial) (e.g., Fungicides, Herbicides) (e.g., Dyes, Polymers)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1272041?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Bromo-4-
chloropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1272041#2-bromo-4-chloropyridine-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1272041?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/other-organic-chemicals/understanding-chemical-properties-2-bromo-4-chloropyridine-ue
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-chloropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-chloropyridine
https://www.echemi.com/produce/pr2211172603-2-bromo-4-chloropyridine.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2284312.htm
https://www.innospk.com/en/?news/grok-exploring-2-bromo-4-chloropyridine-properties-and-applications
https://www.chemimpex.com/products/28806
https://www.sigmaaldrich.com/HK/zh/product/aldrich/722413
https://www.sigmaaldrich.com/HK/zh/product/aldrich/722413
https://www.fishersci.com/store/msds?partNumber=AAH3369803&productDescription=2-BROMO-4-CHLROPYRIDINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/synthesis/2-bromo-4-chloropyridine.htm
https://www.benchchem.com/product/b1272041#2-bromo-4-chloropyridine-chemical-structure
https://www.benchchem.com/product/b1272041#2-bromo-4-chloropyridine-chemical-structure
https://www.benchchem.com/product/b1272041#2-bromo-4-chloropyridine-chemical-structure
https://www.benchchem.com/product/b1272041#2-bromo-4-chloropyridine-chemical-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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